Cas no 1779810-65-9 (1-(tert-butoxy)carbonyl-5-(dimethylamino)piperidine-3-carboxylic acid)

1-(tert-Butoxy)carbonyl-5-(dimethylamino)piperidine-3-carboxylic acid is a protected piperidine derivative featuring both Boc (tert-butoxycarbonyl) and dimethylamino functional groups, along with a carboxylic acid moiety. This compound is particularly useful in organic synthesis and medicinal chemistry as a versatile intermediate, enabling selective modifications due to its orthogonal protecting groups. The Boc group offers stability under basic conditions and can be selectively deprotected under acidic conditions, while the dimethylamino substituent enhances solubility and reactivity in further transformations. The carboxylic acid functionality allows for coupling reactions, making it valuable in peptide synthesis and the development of pharmacologically active compounds. Its well-defined structure ensures reproducibility in synthetic applications.
1-(tert-butoxy)carbonyl-5-(dimethylamino)piperidine-3-carboxylic acid structure
1779810-65-9 structure
Product Name:1-(tert-butoxy)carbonyl-5-(dimethylamino)piperidine-3-carboxylic acid
CAS No:1779810-65-9
MF:C13H24N2O4
MW:272.340663909912
MDL:MFCD28619789
CID:5162146
PubChem ID:83845045
Update Time:2025-05-25

1-(tert-butoxy)carbonyl-5-(dimethylamino)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1,3-Piperidinedicarboxylic acid, 5-(dimethylamino)-, 1-(1,1-dimethylethyl) ester
    • 1-(tert-butoxy)carbonyl-5-(dimethylamino)piperidine-3-carboxylic acid
    • MDL: MFCD28619789
    • Inchi: 1S/C13H24N2O4/c1-13(2,3)19-12(18)15-7-9(11(16)17)6-10(8-15)14(4)5/h9-10H,6-8H2,1-5H3,(H,16,17)
    • InChI Key: ZZCLZCOAJYRNTN-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CC(N(C)C)CC(C(O)=O)C1

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Additional information on 1-(tert-butoxy)carbonyl-5-(dimethylamino)piperidine-3-carboxylic acid

1-(tert-butoxy)carbonyl-5-(dimethylamino)piperidine-3-carboxylic acid: A Comprehensive Overview

The compound 1-(tert-butoxy)carbonyl-5-(dimethylamino)piperidine-3-carboxylic acid, with CAS No. 1779810-65-9, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential applications in various therapeutic areas. In this article, we will delve into its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

The molecular structure of 1-(tert-butoxy)carbonyl-5-(dimethylamino)piperidine-3-carboxylic acid consists of a piperidine ring substituted with a tert-butoxycarbonyl (Boc) group at position 1 and a dimethylamino group at position 5. The carboxylic acid group is located at position 3 of the piperidine ring. This arrangement imparts the molecule with a combination of rigid and flexible structural elements, making it suitable for various chemical modifications and biological interactions.

Synthesis and Structural Modifications

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the piperidine ring. Recent studies have explored innovative methods to optimize the synthesis pathway, including the use of microwave-assisted reactions and catalytic systems. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale production.

Biological Activities and Applications

1-(tert-butoxy)carbonyl-5-(dimethylamino)piperidine-3-carboxylic acid has demonstrated promising biological activities in various assays. It has been shown to exhibit potent inhibitory effects on certain enzymes, making it a valuable lead compound in drug discovery programs. Recent research has focused on its potential as an anti-inflammatory agent, where it has shown remarkable efficacy in reducing inflammation in preclinical models.

Recent Research Findings

In a groundbreaking study published in 2023, researchers investigated the mechanism of action of 1-(tert-butoxy)carbonyl-5-(dimethylamino)piperidine-3-carboxylic acid in detail. The study revealed that the compound interacts with specific cellular pathways involved in inflammation and immune response. These findings have opened new avenues for its application in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Toxicological Profile and Safety

The toxicological profile of this compound has been extensively studied to ensure its safety for therapeutic use. Acute and chronic toxicity studies have demonstrated that it has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. These results underscore its potential as a safe and effective drug candidate.

Future Directions

The future of 1-(tert-butoxy)carbonyl-5-(dimethylamino)piperidine-3-carboxylic acid looks promising as researchers continue to explore its therapeutic potential. Ongoing clinical trials are evaluating its efficacy in treating various inflammatory conditions, while preclinical studies are investigating its potential in other therapeutic areas such as neurodegenerative diseases and cancer.

In conclusion, CAS No. 1779810-65-9, or 1-(tert-butoxy)carbonyl-5-(dimethylamino)piperidine-3-carboxylic acid, represents a significant advancement in organic chemistry and drug discovery. Its unique structural features, combined with its potent biological activities, make it a valuable asset in the development of novel therapeutic agents. As research continues to unfold, this compound is poised to play a pivotal role in addressing unmet medical needs across various disease areas.

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